1-(benzenesulfonyl)pyrrolidine-2-carboxamide
Overview
Description
The compound “1-(benzenesulfonyl)pyrrolidine-2-carboxamide” is a complex organic molecule that contains a pyrrolidine ring. Pyrrolidine is a five-membered ring with one nitrogen atom . It’s often used in drug discovery due to its versatility and the ability to efficiently explore the pharmacophore space .
Synthesis Analysis
While specific synthesis methods for “1-(benzenesulfonyl)pyrrolidine-2-carboxamide” are not available, pyrrolidine derivatives can generally be synthesized through ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings .Molecular Structure Analysis
The pyrrolidine ring in the molecule contributes to the stereochemistry of the molecule and allows for increased three-dimensional coverage due to the non-planarity of the ring . The benzenesulfonyl group is likely to contribute to the overall stability and reactivity of the molecule.Scientific Research Applications
Structural and Conformational Analysis
1-(benzenesulfonyl)pyrrolidine-2-carboxamide and its derivatives have been studied for their crystal structure and molecular conformation. For instance, a derivative, 1-(4-methoxybenzenesulfonyl)-5-oxo-pyrrolidine-2-carboxamide, was analyzed using X-ray analysis and AM1 molecular orbital methods. It was observed that the compound has an essentially planar methoxyphenyl ring linked to a 2-carboxamide substituted oxo-pyrrolidine moiety via a sulfonyl group, forming a one-dimensional chain through intermolecular N-H...O hydrogen bonds (Banerjee et al., 2002).
Anti-Cancer and Anti-Biofilm Activities
Compounds containing the pyrrolidine-2-carboxamide structure have been synthesized and evaluated for their anti-cancer and anti-biofilm activities. A study synthesized a library of 2-(het)arylpyrrolidine-1-carboxamides and tested their anti-cancer activities in vitro and in vivo. Some of these compounds demonstrated promising results against tumor cell lines and were effective in suppressing bacterial biofilm growth (Smolobochkin et al., 2019).
Hydrogen-Bonding and Co-Crystallization Studies
The study of hydrogen bonding and co-crystal structures is another application area. An example includes the co-crystallization of benzoic acid and zwitterionic l-proline, demonstrating the formation of a C(5)[(11)] hydrogen-bonded network. This study provides insights into the application of non-centrosymmetric co-crystallization for growing crystals containing a typically centrosymmetric component in a chiral space group (Chesna et al., 2017).
Future Directions
While specific future directions for “1-(benzenesulfonyl)pyrrolidine-2-carboxamide” are not known, pyrrolidine derivatives are a focus of many researchers in the study of pharmaceutical compounds . It’s likely that future research will continue to explore the potential of these compounds in various therapeutic applications.
properties
IUPAC Name |
1-(benzenesulfonyl)pyrrolidine-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N2O3S/c12-11(14)10-7-4-8-13(10)17(15,16)9-5-2-1-3-6-9/h1-3,5-6,10H,4,7-8H2,(H2,12,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BHOKTYCNSCTRTD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(N(C1)S(=O)(=O)C2=CC=CC=C2)C(=O)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Phenylsulfonyl)pyrrolidine-2-carboxamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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